Cas no 1040038-41-2 (2-{[3-(Trifluoromethyl)benzyl]oxy}benzoic acid)

• Product Name: 2-{[3-(Trifluoromethyl)benzyl]oxy}benzoic acid
• CAS No: 1040038-41-2
• MF: C₁₅H₁₁F₃O₃
• MW: 296.241255044937
• MDL: MFCD12028133
• CID: 3159653
• PubChem ID: 25220498
• Update Time: 2025-04-21

2-{[3-(Trifluoromethyl)benzyl]oxy}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[3-(Trifluoromethyl)benzyl]oxy}benzoic acid
• VS-14447
• 2-{[3-(trifluoromethyl)phenyl]methoxy}benzoic acid
• DTXSID80649310
• STK505728
• 2-((3-(Trifluoromethyl)benzyl)oxy)benzoicacid
• 2-([3-(Trifluoromethyl)benzyl]oxy)benzoic acid
• ALBB-009110
• BBL037774
• MFCD12028133
• 2-((3-(Trifluoromethyl)benzyl)oxy)benzoic acid
• 1040038-41-2
• 2-[[3-(trifluoromethyl)phenyl]methoxy]benzoic acid
• SCHEMBL2453780
• AKOS005171936
• CS-0325408
• NIXGYHZVZPJAAN-UHFFFAOYSA-N

• MDL： MFCD12028133
• Inchi： 1S/C15H11F3O3/c16-15(17,18)11-5-3-4-10(8-11)9-21-13-7-2-1-6-12(13)14(19)20/h1-8H,9H2,(H,19,20)
• InChI Key： NIXGYHZVZPJAAN-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)COC1C=CC=CC=1C(=O)O)(F)F

Computed Properties

• Exact Mass: 296.06602869g/mol
• Monoisotopic Mass: 296.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes